Cas no 63834-71-9 (1,2-Propanediol,3-(2-chloro-6-propylphenoxy)-)

• Product Name: 1,2-Propanediol,3-(2-chloro-6-propylphenoxy)-
• CAS No: 63834-71-9
• MF: C₁₂H₁₇ClO₃
• MW: 244.714583158493
• CID: 504421
• PubChem ID: 113938
• Update Time: 2025-04-19

1,2-Propanediol,3-(2-chloro-6-propylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(2-chloro-6-propylphenoxy)-
• 3-(2-Chloro-6-propylphenoxy)-1,2-propanediol
• 3-(2-Chloro-6-propylphenoxy)propane-1,2-diol
• 63834-71-9
• 1,2-Propanediol, 3-(2-chloro-6-propylphenoxy)-
• DTXSID30980467

• Inchi： 1S/C12H17ClO3/c1-2-4-9-5-3-6-11(13)12(9)16-8-10(15)7-14/h3,5-6,10,14-15H,2,4,7-8H2,1H3
• InChI Key： WBEXQMNCOCWOMJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OCC(CO)O)CCC

Computed Properties

• Exact Mass: 244.08671
• Monoisotopic Mass: 244.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.204
• Boiling Point: 387.7°C at 760 mmHg
• Flash Point: 188.3°C
• Refractive Index: 1.545
• PSA: 49.69
• LogP: 2.02450